ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate

• IUPAC Name: ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridine-3-carboxylate
• InChI: InChI=1S/C23H21NO5/c1-4-29-23(27)18-12(2)24-21-14-7-5-6-8-15(14)22(26)20(21)19(18)13-9-10-16(25)17(11-13)28-3/h5-11,19,24-25H,4H2,1-3H3
• InChI Key: SXFBJUHWGVOXCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC(=C(C=C3)O)OC)C(=O)C4=CC=CC=C42)C
• Molecular Formula: C23H21NO5
• Molecular Weight: 391.4 g/mol
• CAS No.: 333326-06-0

Description

Ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H21NO5 and its molecular weight is 391.423. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

Phosphine-Catalyzed Annulation

Zhu et al. (2003) developed an expedient method using ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon in [4 + 2] annulation reactions with N-tosylimines, catalyzed by organic phosphines. This methodology allows for the synthesis of highly functionalized tetrahydropyridines, expanding the reaction scope and demonstrating the compound's utility in constructing complex nitrogen-containing heterocycles with high regio- and diastereoselectivity (Zhu, Lan, & Kwon, 2003).

Wessely Oxidation and Diels–Alder Reactions

Yates et al. (1993) detailed the synthesis of (±)-coronafacic acid via a tandem Wessely oxidation followed by an intramolecular Diels–Alder reaction. This study highlights the compound's role in complex organic synthesis, leading to products with significant biological activity (Yates, Bhamare, Granger, & Macas, 1993).

Molecular Structure Studies

Crystal and Molecular Structure

Kaur et al. (2012) reported on the crystal and molecular structures of related compounds, providing insights into their conformation, molecular packing, and the impact of substituent variation on structural dynamics. This information is crucial for understanding the reactivity and interaction patterns of such molecules in chemical reactions (Kaur et al., 2012).

Supramolecular Chemistry

Intermolecular Interactions

Suresh et al. (2007) explored the supramolecular aggregation of polysubstituted pyridines, demonstrating the importance of C-H...O, C-H...F, and C-H...π interactions in stabilizing the crystal structures of these compounds. This study underscores the significance of non-covalent interactions in the design and synthesis of molecular architectures with specific properties (Suresh, Kumar, Perumal, Mostad, & Natarajan, 2007).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar indole structures have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities .

Biochemical Pathways

Indole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

It’s worth noting that the lipophilicity of a compound can influence its bioavailability .

Result of Action

Indole derivatives have been associated with a variety of biological activities, suggesting a range of potential effects .